Cas no 23982-79-8 (1-benzyl-2-ethyl-1H-1,3-benzodiazole)

• Product Name: 1-benzyl-2-ethyl-1H-1,3-benzodiazole
• CAS No: 23982-79-8
• MF: C₁₆H₁₆N₂
• MW: 236.311643600464
• CID: 6219639
• PubChem ID: 962437
• Update Time: 2025-06-13

1-benzyl-2-ethyl-1H-1,3-benzodiazole Chemical and Physical Properties

Names and Identifiers

• 1-benzyl-2-ethyl-1H-1,3-benzodiazole
• 1-benzyl-2-ethylbenzimidazole
• AKOS000586775
• SCHEMBL6361819
• 1-benzyl-2-ethyl-1H-benzimidazole
• Z15891961
• F0853-0450
• HMS1699I01
• 23982-79-8
• 1-benzyl-2-ethyl-1H-benzo[d]imidazole

• Inchi： 1S/C16H16N2/c1-2-16-17-14-10-6-7-11-15(14)18(16)12-13-8-4-3-5-9-13/h3-11H,2,12H2,1H3
• InChI Key： LVNNTEZMSPEGHU-UHFFFAOYSA-N
• SMILES： N1(CC2C=CC=CC=2)C(CC)=NC2C=CC=CC1=2

Computed Properties

• Exact Mass: 236.131348519g/mol
• Monoisotopic Mass: 236.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 17.8Ų

Additional information on 1-benzyl-2-ethyl-1H-1,3-benzodiazole

Professional Introduction to Compound with CAS No. 23982-79-8 and Product Name: 1-benzyl-2-ethyl-1H-1,3-benzodiazole

The compound with CAS No. 23982-79-8 and the product name 1-benzyl-2-ethyl-1H-1,3-benzodiazole represents a significant area of interest in the field of pharmaceutical chemistry and medicinal biology. This benzodiazole derivative has garnered attention due to its unique structural properties and potential applications in drug discovery. The benzodiazole core is a well-known pharmacophore, widely recognized for its role in central nervous system (CNS) modulation, making it a valuable scaffold for developing novel therapeutic agents.

In recent years, there has been a surge in research focusing on benzodiazole derivatives due to their diverse biological activities. The presence of both benzyl and ethyl substituents in 1-benzyl-2-ethyl-1H-1,3-benzodiazole introduces specific steric and electronic effects that can modulate the compound's interactions with biological targets. These modifications have been strategically employed to enhance binding affinity and selectivity, which are critical factors in the development of effective pharmaceuticals.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex molecules. The benzodiazole framework provides a versatile platform for further chemical modifications, allowing researchers to explore a wide range of pharmacological profiles. For instance, derivatives of this compound have been investigated for their anxiolytic, sedative, and muscle relaxant properties, which are reminiscent of traditional benzodiazepines but with the added benefit of potentially reduced side effects.

Recent advancements in computational chemistry have enabled more precise predictions of the biological activity of such compounds. Molecular modeling studies on 1-benzyl-2-ethyl-1H-1,3-benzodiazole have revealed insights into its binding interactions with target proteins. These studies suggest that the compound may exhibit high affinity for certain GABA receptors, which are crucial for regulating neuronal excitability. This finding aligns with the broader goal of developing next-generation CNS drugs that offer improved efficacy and safety profiles.

The synthesis of 1-benzyl-2-ethyl-1H-1,3-benzodiazole involves multi-step organic reactions that highlight the ingenuity of modern synthetic methodologies. The introduction of the benzyl group at the 1-position and the ethyl group at the 2-position requires careful optimization to ensure high yields and purity. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the benzodiazole core, demonstrating the importance of advanced catalytic systems in pharmaceutical synthesis.

From a medicinal chemistry perspective, understanding the structural determinants of activity is paramount. The electronic distribution around the benzodiazole ring, influenced by the substituents, plays a critical role in modulating its pharmacological effects. For example, electron-withdrawing groups can enhance binding interactions by increasing electrostatic complementarity with anionic residues on target proteins. Conversely, electron-donating groups may increase solubility and improve oral bioavailability.

In vitro studies have begun to elucidate the mechanism of action for 1-benzyl-2-ethyl-1H-1,3-benzodiazole, providing valuable insights into its potential therapeutic applications. Initial results suggest that this compound may interact with specific subtypes of GABA receptors, leading to enhanced inhibitory effects on neuronal activity. This observation is particularly intriguing given the growing interest in GABAergic mechanisms as targets for treating neurological disorders such as epilepsy and anxiety disorders.

The pharmacokinetic properties of 1-benzyl-2-ethyl-1H-1,3-benzodiazole are also under investigation to assess its suitability for clinical development. Parameters such as absorption, distribution, metabolism, and excretion (ADME) are critical determinants of drug efficacy and safety. Preliminary data indicate that this compound exhibits moderate solubility in water and lipids, suggesting potential for oral administration with reasonable bioavailability.

As research progresses, interdisciplinary approaches combining experimental chemistry with computational modeling will continue to drive innovation in this field. The integration of machine learning algorithms has shown promise in predicting novel molecular structures with desired pharmacological properties. By leveraging these technologies, researchers can accelerate the discovery process and identify promising candidates like 1-benzyl-2-ethyl-1H-1,3-benzodiazole for further development.

The broader significance of this work lies in its contribution to addressing unmet medical needs through targeted drug design. Benzodiazole derivatives remain a cornerstone of CNS drug development due to their well-established biological activity. However, there is an ongoing need to develop new agents that offer improved tolerability and efficacy compared to existing treatments. Compounds like CAS No. 23982-79-8, characterized by strategic structural modifications such as those seen in benzyl and ethyl substituted benzodiazoles, represent a promising avenue toward achieving this goal.

In conclusion,CAS No. 23982-79-8 and its corresponding product name,benzyl-substituted ethyl benzodiazole, exemplify the cutting-edge research being conducted in pharmaceutical chemistry today. The combination of traditional synthetic methods with modern computational tools has unlocked new possibilities for designing molecules with tailored biological activities. As scientists continue to explore these derivatives,the potential applications for treating neurological disorders remain vast, underscoring their importance as both research tools and candidates for future therapeutics.